Cas no 1871192-79-8 (1-[2-(4-methoxy-1H-pyrazol-1-yl)phenyl]ethan-1-one)

• Product Name: 1-[2-(4-methoxy-1H-pyrazol-1-yl)phenyl]ethan-1-one
• CAS No: 1871192-79-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5776976
• PubChem ID: 165524342
• Update Time: 2025-05-20

1-[2-(4-methoxy-1H-pyrazol-1-yl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-methoxy-1H-pyrazol-1-yl)phenyl]ethan-1-one
• 1871192-79-8
• EN300-1292147

• Inchi： 1S/C12H12N2O2/c1-9(15)11-5-3-4-6-12(11)14-8-10(16-2)7-13-14/h3-8H,1-2H3
• InChI Key： PUMVEUUYOWSYDH-UHFFFAOYSA-N
• SMILES： O(C)C1C=NN(C=1)C1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Additional information on 1-[2-(4-methoxy-1H-pyrazol-1-yl)phenyl]ethan-1-one

Professional Introduction to 1-[2-(4-methoxy-1H-pyrazol-1-yl)phenyl]ethan-1-one (CAS No. 1871192-79-8)

1-[2-(4-methoxy-1H-pyrazol-1-yl)phenyl]ethan-1-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1871192-79-8, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of a pyrazole ring and a phenyl group linked by an ethanone moiety suggests diverse interactions with biological targets, making it a valuable candidate for further exploration.

The compound’s molecular framework consists of a central ethanone group connected to a phenyl ring, which is further substituted with a 4-methoxy-1H-pyrazol-1-yl moiety. This particular arrangement facilitates various chemical modifications and biological interactions, which are crucial for developing novel therapeutic agents. The methoxy group in the pyrazole ring enhances the compound’s solubility and metabolic stability, while the phenyl ring contributes to its binding affinity with biological targets.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing pyrazole moieties, due to their wide range of biological activities. Pyrazole derivatives have been extensively studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The compound 1-[2-(4-methoxy-1H-pyrazol-1-yl)phenyl]ethan-1-one represents an excellent example of such derivatives, with its dual functionality allowing for multiple points of interaction with biological systems.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of the pyrazole and phenyl rings provides a versatile platform for designing molecules that can modulate various biological pathways. For instance, studies have shown that pyrazole derivatives can exhibit anti-inflammatory, anti-microbial, and anti-cancer properties. The methoxy group further enhances these properties by improving the compound’s bioavailability and reducing toxicity.

Recent research has highlighted the importance of structure-activity relationships (SAR) in developing effective pharmaceuticals. The compound 1-[2-(4-methoxy-1H-pyrazol-1-yl)phenyl]ethan-1-one exemplifies this principle, as its molecular structure allows for fine-tuning of biological activity through strategic modifications. Researchers have been exploring various derivatives of this compound to optimize its pharmacological properties, leading to promising results in preclinical studies.

The synthesis of 1-[2-(4-methoxy-1H-pyrazol-1-yl)phenyl]ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, making it feasible for large-scale production. The use of catalytic methods has further improved the efficiency of these synthetic routes, reducing the environmental impact and cost associated with production.

The pharmacological profile of this compound has been investigated in several preclinical studies. These studies have revealed that it exhibits significant activity against various disease models, including inflammation and cancer. The compound’s ability to interact with multiple targets makes it a promising candidate for developing combination therapies that can enhance treatment efficacy while minimizing side effects.

In conclusion, 1-[2-(4-methoxy-1H-pyrazol-1-yl)phenyl]ethan-1-one (CAS No. 1871192-79-8) is a structurally interesting and biologically active compound with significant potential in pharmaceutical research. Its unique molecular framework and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. Continued research into this compound and its derivatives will likely yield valuable insights into new treatment strategies for various diseases.